molecular formula C12H15NO2 B8451748 1-(4-Hydroxymethyl-phenyl)-piperidin-2-one

1-(4-Hydroxymethyl-phenyl)-piperidin-2-one

Cat. No.: B8451748
M. Wt: 205.25 g/mol
InChI Key: GPMDDGZGRMYBBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Hydroxymethyl-phenyl)-piperidin-2-one is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15NO2

Molecular Weight

205.25 g/mol

IUPAC Name

1-[4-(hydroxymethyl)phenyl]piperidin-2-one

InChI

InChI=1S/C12H15NO2/c14-9-10-4-6-11(7-5-10)13-8-2-1-3-12(13)15/h4-7,14H,1-3,8-9H2

InChI Key

GPMDDGZGRMYBBL-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C(=O)C1)C2=CC=C(C=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

The oxo-piperdinyl intermediate from Step 2 (2 g, 5.43 mmol) was dissolved in MeOH and treated with 1N NaOH (20 mL). The reaction was stirred for 20 minutes. The reaction mixture was concentrated in vacuo. The resulting oil was partitioned between H2O and EtOAc. The layers were separated and the organic layer was dried (MgSO4), filtered and concentrated to give the title compound as an off-white solid.
Name
oxo-piperdinyl
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step Two

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